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Compound of Interest

Compound Name: Cobalt--zirconium (1/1)

Cat. No.: B15483233

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cobalt-Zirconium (Co-
Zr) alloys in high-temperature environments. The inclusion of zirconium in cobalt-based
superalloys and high-entropy alloys has been shown to enhance mechanical properties and
microstructural stability at elevated temperatures, making them promising candidates for
demanding applications.

High-Temperature Mechanical Properties of Co-Zr
Containing Alloys

The addition of zirconium to cobalt-based alloys, particularly complex systems like the Cantor
high-entropy alloy (CoCrFeMnNi), has a notable impact on their high-temperature mechanical
performance. Zirconium can lead to the formation of secondary phases and refine the grain
structure, which in turn enhances properties like hardness and strength at elevated
temperatures.

Below is a summary of the mechanical properties of a Zr-modified Cantor alloy compared to the
base alloy.
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Microhardness

Alloy Composition  Temperature (°C) Notes
(HV)
C020Cr20Ni20Fe20Mnzo Base alloy for
Room Temperature ~140 (as-cast) ]
(Cantor Alloy) comparison.

Increased hardness

) due to solid solution
Co019CrioNi1oFeiosMnio

. Room Temperature ~160 (as-cast) strengthening and
I's

second phase

precipitation.

C020Crz0NizoFe20Mnzo ) Lower than cold- Grain growth leads to
Recrystallized )
(Cantor Alloy) worked softening.

Zr addition leads to a
higher recrystallization
temperature and
smaller grain size,

] retaining more
C019CrioNi1ioFe1osMnio

. Recrystallized Higher than base alloy  hardness.
I's

Precipitation of a
coherent second
phase enhances
hardness and

strength.[1][2][3]

Note: The provided data is based on a high-entropy alloy system and serves to illustrate the
effect of Zirconium. Quantitative data for simple binary or ternary Co-Zr alloys at a wide range
of high temperatures is not readily available in the reviewed literature.

Experimental Protocols
Alloy Preparation: Vacuum Induction Melting (VIM)

This protocol outlines the general procedure for preparing Co-Zr containing alloys using
vacuum induction melting, a technique that ensures high purity and compositional control.

Materials and Equipment:
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o High-purity elemental constituents (Cobalt, Zirconium, and other alloying elements)

e Ceramic crucible (e.g., alumina or zirconia)

e Graphite mold

e Vacuum induction furnace

e Argon gas supply (high purity)

o Temperature monitoring system (pyrometer)

Procedure:

o Charge Preparation: Weigh the required amounts of each elemental constituent based on
the desired alloy composition.

o Furnace Loading: Place the raw materials into the ceramic crucible within the VIM furnace.
Typically, the element with the highest melting point (e.g., Cobalt) is placed at the bottom.

o Evacuation: Evacuate the furnace chamber to a high vacuum (typically 10-3 to 10—> mbar) to
remove atmospheric contaminants.

e Melting: Begin the induction heating process to melt the charge. The melting temperature will
depend on the specific alloy composition. For Co-based alloys, this can be around 1500-
1650°C.[4]

» Alloying: Once the base metal is molten, add the other alloying elements. Zirconium, being
reactive, should be added towards the end of the melting process to minimize its reaction
with the crucible and loss due to vaporization.

e Homogenization: Hold the molten alloy at a superheated temperature (e.g., 50-100°C above
the liquidus temperature) for a period to ensure complete dissolution and homogenization of
all elements. Gentle stirring via the induction field aids this process.

e Casting: Pour the molten alloy into a preheated graphite mold under an inert atmosphere
(e.g., high-purity argon) to prevent oxidation during solidification.[4]
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e Cooling: Allow the ingot to cool to room temperature under vacuum or in an inert
atmosphere.

High-Temperature Tensile Testing (Based on ASTM E21)

This protocol describes the determination of tensile properties of Co-Zr alloys at elevated
temperatures.

Equipment:

Universal Testing Machine (UTM) with a high-temperature furnace

High-temperature extensometer

Thermocouples for temperature monitoring

Data acquisition system
Specimen Preparation:

e Machine tensile specimens from the as-cast or heat-treated alloy ingot according to ASTM
E8/E8M standard dimensions.

Procedure:

System Setup: Mount the tensile specimen in the grips of the UTM within the high-
temperature furnace. Attach the extensometer and thermocouples to the specimen.

e Heating: Heat the specimen to the desired test temperature and allow it to stabilize for at
least 20-30 minutes to ensure a uniform temperature distribution.

o Testing: Apply a tensile load at a constant strain rate until the specimen fractures. Record the
load, elongation, and temperature throughout the test.

o Data Analysis: From the load-elongation curve, calculate the ultimate tensile strength (UTS),
yield strength (YS, typically at 0.2% offset), and percent elongation.

Constant Load Creep Test (Based on ASTM E139)
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This protocol is for evaluating the time-dependent deformation of Co-Zr alloys under a constant
tensile load at high temperatures.

Equipment:

Creep testing machine with a high-temperature furnace and a constant load mechanism

High-temperature extensometer

Thermocouples

Data acquisition system
Specimen Preparation:
o Prepare creep specimens as per the dimensions specified in ASTM E139.

Procedure:

Setup: Mount the specimen in the creep testing machine, and attach the extensometer and
thermocouples.

e Heating: Heat the specimen to the test temperature and allow it to stabilize.
o Load Application: Apply the predetermined constant tensile load smoothly to the specimen.

o Data Logging: Continuously record the strain (elongation) as a function of time until the
specimen fractures or the test is terminated.

o Data Analysis: Plot the creep strain versus time to generate the creep curve. From this
curve, determine the steady-state (or minimum) creep rate, time to rupture, and creep
ductility.

Visualizations

Experimental Workflow for Characterization of Co-Zr
Alloys

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Alloy Synthesis

Raw Material Weighing

Vacuum Induction Melting (VIM)

Casting into Ingot

Specimen Preparation

Machining of Test Specimens

High-Temperature Mechanical Testing

Tensile Testing (ASTM E21) Creep Testing (ASTM E139)

Microstructural Anglysis

X-Ray Diffraction (XRD) Transmission Electron Microscopy (TEM)

Scanning Electron Microscopy (SEM)

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of Co-Zr alloys.

Influence of Zirconium on High-Temperature Properties
of Cobalt-Based Alloys
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Caption: The influence of Zr on the properties of Co-based alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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